Cas no 2228756-83-8 (tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate
• CAS No: 2228756-83-8
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 6455196
• PubChem ID: 165972561
• Update Time: 2025-08-04

tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate
• EN300-1889993
• tert-butyl N-[5-chloro-2-(1H-pyrazol-4-yl)phenyl]carbamate
• 2228756-83-8

• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)20-13(19)18-12-6-10(15)4-5-11(12)9-7-16-17-8-9/h4-8H,1-3H3,(H,16,17)(H,18,19)
• InChI Key： QHMMFMMKJFZIRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=NNC=2)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate

Introduction to Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate (CAS No. 2228756-83-8)

Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate, a compound with the CAS number 2228756-83-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a N-5-chloro-2-(1H-pyrazol-4-yl)phenyl moiety, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate have been the focus of numerous research studies, aiming to elucidate its mechanisms of action and explore its therapeutic potential. The tert-butyl group, known for its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This feature is particularly valuable in the design of enzyme inhibitors, where precise spatial orientation is essential for optimal binding.

The N-5-chloro part of the molecule introduces a region of high electrophilicity, which can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These reactivities make Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored biological properties.

The pyrazole ring, a heterocyclic aromatic compound, is another key feature that contributes to the pharmacological interest of this molecule. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a pyrazole moiety into the structure of Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate suggests potential therapeutic applications in these areas.

Recent research has highlighted the importance of Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate in the development of novel pharmaceutical agents. Studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yl)phenylcarbamate has shown potential in anticancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting critical cellular processes. The interaction between the tert-butyl group and the pyrazole ring appears to enhance its ability to interfere with cancer cell proliferation, making it an attractive candidate for further development as an anticancer drug.

The synthetic route to Tert-butyl N-5-chloro-2-(1H-pyrazol-4-yll)phenylcarbamate involves multi-step organic transformations, showcasing the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 5-chloro-substituted pyrazole and tert-butylaniline derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions or other advanced synthetic methodologies.

The purification and characterization of Tert-butyl N-5-chloro-2-(1H-pyrazol-yll)phenylcarbamate are critical steps in ensuring its quality and efficacy. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for analytical purposes. These methods provide detailed information about the molecular structure and purity of the compound, which are essential for its subsequent use in pharmaceutical applications.

The pharmacokinetic properties of Tert-butyl N--chloro--(1--pyrazol--4--y ll)--phen yl carbamate are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic use. Animal models and in vitro studies have been instrumental in evaluating these pharmacokinetic parameters, providing valuable insights into the compound's behavior within biological systems.

The future prospects for Tert-butyl N--chloro--(1--pyrazol--4--yll)--phen yl carbamate are promising, with several avenues for further exploration. One exciting direction is the development of derivatives with enhanced bioavailability or improved selectivity for specific biological targets. Additionally, investigating new synthetic routes could lead to more efficient production methods, reducing costs and increasing accessibility.

In conclusion, Tert-butyl N--chloro--(1--pyrazol--4--yll)--phen yl carbamate (CAS No. 2228756--83--8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover more about its properties and applications, this compound is poised to play an increasingly important role in medicine.